Cas no 2248412-61-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate
• CAS No: 2248412-61-3
• MF: C₁₈H₁₃N₅O₄
• MW: 363.326923131943
• CID: 5764914
• PubChem ID: 165732529
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248412-61-3
• EN300-6520572
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate

• Inchi： 1S/C18H13N5O4/c1-11(23-20-15(19-21-23)12-7-3-2-4-8-12)18(26)27-22-16(24)13-9-5-6-10-14(13)17(22)25/h2-11H,1H3
• InChI Key： YZKDYUDYGFPYCN-UHFFFAOYSA-N
• SMILES： O(C(C(C)N1N=NC(C2C=CC=CC=2)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.09675391g/mol
• Monoisotopic Mass: 363.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate (CAS No. 2248412-61-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate (CAS No. 2248412-61-3) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining an isoindole-1,3-dione core with a phenyltetrazole moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and applications while addressing trending topics like green chemistry and drug discovery.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate has surged due to their versatility in medicinal chemistry. The tetrazole ring, a bioisostere for carboxylic acids, enhances metabolic stability, a feature highly sought after in small-molecule drug development. Meanwhile, the phthalimide segment contributes to its potential as a proteolysis-targeting chimera (PROTAC) scaffold, aligning with the growing interest in targeted protein degradation therapies.

Synthetic routes to this compound often involve multistep organic reactions, including esterification and cycloaddition processes. Researchers are increasingly optimizing these methods using catalytic systems to improve yields and reduce waste, reflecting the principles of sustainable chemistry. Computational studies, such as density functional theory (DFT) calculations, further aid in understanding its electronic properties and reactivity patterns—a hot topic in AI-driven molecular design.

Beyond pharmaceuticals, CAS No. 2248412-61-3 has potential applications in advanced materials. Its rigid aromatic structure could be leveraged in organic electronics or as a monomer for high-performance polymers. The compound's fluorescence properties, if explored, might also find use in bioimaging or sensor technologies, areas gaining traction in nanotechnology forums.

Safety and regulatory aspects of this compound are frequently queried in scientific databases. While not classified as hazardous under major chemical inventories, proper handling protocols for laboratory-scale synthesis are emphasized. Its stability under various pH conditions and thermal profiles are often studied to ensure compatibility with formulation development—a critical consideration for industrial adopters.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)propanoate represents a compelling case study at the intersection of drug discovery and materials science. As the scientific community prioritizes structure-activity relationship (SAR) studies and green synthesis, this compound's relevance is poised to grow, answering pressing questions in modern chemistry.